2-(1-piperidinyl)-5-[2-(2-thienyl)vinyl]pyrido[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 2-piperidin-1-yl-5-[(E)-2-thiophen-2-ylethenyl]-3H-pyrido[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C18H18N4OS/c23-17-15-13(6-7-14-5-4-12-24-14)8-9-19-16(15)20-18(21-17)22-10-2-1-3-11-22/h4-9,12H,1-3,10-11H2,(H,19,20,21,23)/b7-6+
• InChI Key: AGOAHEPLHVOJGR-VOTSOKGWSA-N
• Canonical SMILES: C1CCN(CC1)C2=NC3=NC=CC(=C3C(=O)N2)C=CC4=CC=CS4
• Isomeric SMILES: C1CCN(CC1)C2=NC3=NC=CC(=C3C(=O)N2)/C=C/C4=CC=CS4
• Molecular Formula: C18H18N4OS
• Molecular Weight: 338.4 g/mol

Description

2-(1-piperidinyl)-5-[2-(2-thienyl)vinyl]pyrido[2,3-d]pyrimidin-4(3H)-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(1-piperidinyl)-5-[2-(2-thienyl)vinyl]pyrido[2,3-d]pyrimidin-4(3H)-one is not fully understood. However, studies have shown that it can induce apoptosis (programmed cell death) in cancer cells by activating various signaling pathways. Additionally, it has been found to inhibit the activity of viral enzymes, which can prevent the replication of the virus.
Biochemical and Physiological Effects:
2-(1-piperidinyl)-5-[2-(2-thienyl)vinyl]pyrido[2,3-d]pyrimidin-4(3H)-one has been found to have various biochemical and physiological effects. It has been shown to induce cell cycle arrest, which can prevent the growth and proliferation of cancer cells. Additionally, it has been found to induce the production of reactive oxygen species (ROS), which can cause oxidative damage to cancer cells. Furthermore, it has been found to inhibit the activity of various enzymes involved in viral replication, which can prevent the spread of the virus.

Advantages and Limitations for Lab Experiments

2-(1-piperidinyl)-5-[2-(2-thienyl)vinyl]pyrido[2,3-d]pyrimidin-4(3H)-one has several advantages for lab experiments. It is relatively easy to synthesize, and it has been found to have potent anticancer and antiviral activity. However, it also has some limitations. For example, it has poor solubility in water, which can make it challenging to administer in vivo. Additionally, its mechanism of action is not fully understood, which can make it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for the research on 2-(1-piperidinyl)-5-[2-(2-thienyl)vinyl]pyrido[2,3-d]pyrimidin-4(3H)-one. One potential direction is to investigate its potential applications in other fields, such as neurodegenerative diseases or autoimmune disorders. Additionally, more research is needed to fully understand its mechanism of action and optimize its use in lab experiments. Finally, there is a need for more in vivo studies to determine its safety and efficacy as a potential therapeutic agent.

Scientific Research Applications

2-(1-piperidinyl)-5-[2-(2-thienyl)vinyl]pyrido[2,3-d]pyrimidin-4(3H)-one has been extensively studied for its potential applications in various fields of scientific research. It has been found to have significant anticancer activity, with studies showing that it can inhibit the growth of various cancer cells, including lung, breast, and colon cancer cells. Additionally, it has been found to have antiviral activity, with studies showing that it can inhibit the replication of the hepatitis C virus.